Cas no 3107-21-9 (1,2,3-trichloro-5-fluorobenzene)

• Product Name: 1,2,3-trichloro-5-fluorobenzene
• CAS No: 3107-21-9
• MF: C₆H₂Cl₃F
• MW: 199.437482357025
• MDL: MFCD16817656
• CID: 4458221
• PubChem ID: 15743604
• Update Time: 2025-04-24

1,2,3-trichloro-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,2,3-TRICHLORO-5-FLUORO-
• 3,4,5-Trichlorofluorobenzene
• 1,2,3-Trichloro-5-fluorobenzene
• 3107-21-9
• MFCD16817656
• DTXSID20577845
• SY278452
• CS-0060176
• DS-18690
• AKOS006335094
• W17025
• 1-Fluoro-3,4,5-trichlorobenzene
• DTXCID80528616
• 1,2,3-trichloro-5-fluorobenzene

• MDL： MFCD16817656
• Inchi： 1S/C6H2Cl3F/c7-4-1-3(10)2-5(8)6(4)9/h1-2H
• InChI Key： DGWPPUWATNWMOW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1Cl)F)Cl

Computed Properties

• Exact Mass: 197.920611g/mol
• Monoisotopic Mass: 197.920611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.540±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52 ºC
• Boiling Point: 207.8±35.0 ºC (760 Torr),
• Flash Point: 84.2±19.4 ºC,
• Solubility: Insuluble (3.2E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,2,3-trichloro-5-fluorobenzene

BENZENE, 1,2,3-TRICHLORO-5-FLUORO (CAS No: 3107-21-9)

BENZENE, 1,2,3-TRICHLORO-5-FLUORO is a highly specialized organic compound with the CAS registry number 3107-21-9. This compound is characterized by its unique structure, which includes a benzene ring substituted with three chlorine atoms at positions 1, 2, and 3, and a fluorine atom at position 5. The combination of these halogens imparts distinctive chemical properties to the molecule.

The synthesis of BENZENE, 1,2,3-TRICHLORO-5-FLUORO involves a series of precise chemical reactions. Typically, it is derived from benzene through a multi-step electrophilic substitution process. The introduction of chlorine and fluorine atoms requires careful control of reaction conditions to ensure the desired substitution pattern is achieved. Recent advancements in catalytic methods have improved the yield and purity of this compound.

One of the most notable applications of BENZENE, 1,2,3-TRICHLORO-5-FLUORO is in the field of materials science. Its unique electronic properties make it a valuable precursor in the synthesis of advanced polymers and high-performance materials. For instance, it has been used in the development of novel fluoropolymers that exhibit exceptional thermal stability and chemical resistance.

Recent studies have explored the use of BENZENE, 1,2,3-TRICHLORO-5-FLUORO in drug discovery. Researchers have found that its structure can serve as a scaffold for designing bioactive molecules with potential therapeutic applications. The presence of multiple halogens provides opportunities for fine-tuning pharmacokinetic properties such as solubility and bioavailability.

In terms of physical properties,BENZENE, TRICHLORO, FLUORO derivatives are typically liquids or solids depending on their molecular weight and intermolecular forces. The compound exhibits moderate solubility in organic solvents and is relatively stable under normal conditions.

The environmental impact of BENZENE, TRICHLORO, FLUORO-substituted compounds has also been a topic of recent research. Studies suggest that while these compounds are not inherently hazardous under normal use conditions,

In conclusion,3107–21–9 strong>, commonly known asBENZENE strong>,< strong> TRICHLORO–5–FLUORO strong>, remains a significant player in various scientific and industrial applications due to its versatile chemical properties and potential for further innovation.